Cas no 123022-08-2 (Butanoic acid, 4-(4-chloro-2-formylphenoxy)-)

• Product name: Butanoic acid, 4-(4-chloro-2-formylphenoxy)-
• CAS No: 123022-08-2
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 3694361
• PubChem ID: 14461527

Butanoic acid, 4-(4-chloro-2-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(4-chloro-2-formylphenoxy)-
• 123022-08-2
• DTXSID001271179
• 4-(4-chloro-2-formylphenoxy)butanoic acid

• Inchi： InChI=1S/C11H11ClO4/c12-9-3-4-10(8(6-9)7-13)16-5-1-2-11(14)15/h3-4,6-7H,1-2,5H2,(H,14,15)
• InChI Key： ORXZKARXROSEMA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 242.0345865Da
• Monoisotopic Mass: 242.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6Ų